6-[2-Amino-6-(methyloxy)-4-pyrimidinyl]-1H-indazol-3-amine

• Molecular Formula: C12H12N6O
• Molecular Weight: 256.26 g/mol
• IUPAC Name: 6-(2-amino-6-methoxypyrimidin-4-yl)-1H-indazol-3-amine
• InChI: InChI=1S/C12H12N6O/c1-19-10-5-8(15-12(14)16-10)6-2-3-7-9(4-6)17-18-11(7)13/h2-5H,1H3,(H3,13,17,18)(H2,14,15,16)
• InChI Key: QEYGVZZLTIWTEZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC(=C1)C2=CC3=C(C=C2)C(=NN3)N)N

Description

6-[2-Amino-6-(methyloxy)-4-pyrimidinyl]-1H-indazol-3-amine is a useful research compound. Its molecular formula is C12H12N6O and its molecular weight is 256.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To N-{6-[2-amino-6-(methyloxy)-4-pyrimidinyl]-1H-indazol-3-yl}acetamide (115 mg, 0.218 mmol) in CH3OH (20 mL) was added HCl (0.21 mL, 2.5 mmol, 12 M), and the reaction mixture was stirred for 12 hours at 60° C. The reaction was cooled to room temperature and stirred over the weekend. The mixture was concentrated, and the resulting yellow solid was purified on a Gilson RPHPLC(CH3CN/H2O w/0.1% TFA). The fractions containing the desired product were combined and concentrated. The resulting yellow solid was dissolved in water and treated with NaOH (1M). The resulting pink solid was filtered to afford the title compound (15 mg, 25%). LC-MS (ES) m/z=257 [M+H]+. 1H NMR (400 MHz, DMSO-d6): δ 3.86 (s, 3H), 5.40 (s, 2H), 6.58 (s, 1H), 6.64 (s, 2H), 7.54 (dd, J=8.6, 1.0 Hz, 1H), 7.72 (d, J=8.3 Hz, 1H), 7.95 (s, 1H), 11.57 (s, 1H).